Cas no 116163-30-5 (2-(FLUOROMETHYL)PIPERAZINE DIHYDROCHLORIDE)

• Product Name: 2-(FLUOROMETHYL)PIPERAZINE DIHYDROCHLORIDE
• CAS No: 116163-30-5
• MF: C₅H₁₃Cl₂FN₂
• MW: 191.074522733688
• MDL: MFCD08273915
• CID: 890812
• PubChem ID: 14479502
• Update Time: 2025-10-29

2-(FLUOROMETHYL)PIPERAZINE DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-(FLUOROMETHYL)PIPERAZINE DIHYDROCHLORIDE
• 2-Fluormethylbenzothiazol
• 2-Fluor-methyl-benzthiazol
• 2-fluoromethyl-acrylic acid ethyl ester
• 2-fluoromethylbenzothiazole
• 2-FLUOROMETHYL-PIPERAZINE
• 2-Fluoromethyl-piperazine dihydrochloride
• EN300-7634513
• 2-(FLUOROMETHYL)PIPERAZINE 2HCL
• CS-0106315
• 2-fluoromethylpiperazine dihydrochloride
• MFCD08273915
• Piperazine, 2-(fluoromethyl)-, dihydrochloride
• SCHEMBL7813735
• SOHLLRVGXNGPBX-UHFFFAOYSA-N
• AT10420
• 116163-30-5
• SB30947
• 2-(fluoromethyl)piperazine;dihydrochloride

• MDL： MFCD08273915
• Inchi： 1S/C5H11FN2.2ClH/c6-3-5-4-7-1-2-8-5;;/h5,7-8H,1-4H2;2*1H
• InChI Key： SOHLLRVGXNGPBX-UHFFFAOYSA-N
• SMILES： Cl.Cl.FCC1CNCCN1

Computed Properties

• Exact Mass: 190.04400
• Monoisotopic Mass: 190.0439820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 67.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06000
• LogP: 1.77890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 2-(FLUOROMETHYL)PIPERAZINE DIHYDROCHLORIDE

Professional Introduction to 2-(FLUOROMETHYL)PIPERAZINE Dihydrochloride (CAS No. 116163-30-5)

2-(FLUOROMETHYL)PIPERAZINE Dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 116163-30-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivatives, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The presence of a fluoromethyl group in its structure introduces unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The fluoromethyl moiety is particularly noteworthy due to its ability to modulate the pharmacokinetic and pharmacodynamic profiles of associated molecules. In recent years, fluorine-containing compounds have garnered substantial attention in the pharmaceutical industry, owing to their enhanced metabolic stability, improved binding affinity, and altered lipophilicity. The incorporation of a fluoromethyl group into piperazine-based structures has been explored extensively, leading to the development of several promising drug candidates.

One of the most compelling aspects of 2-(FLUOROMETHYL)PIPERAZINE Dihydrochloride is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the structural features of piperazine and the electronic effects of the fluoromethyl group, researchers have designed molecules capable of selectively inhibiting aberrant kinase activity. For instance, recent studies have highlighted the utility of this compound in developing inhibitors targeting tyrosine kinases, which are pivotal in cancer progression.

Moreover, the hydrochloride salt form of 2-(FLUOROMETHYL)PIPERAZINE Dihydrochloride enhances its solubility and bioavailability, making it more amenable for pharmaceutical formulations. This solubility advantage is particularly important for oral and intravenous administration, where poor solubility can limit drug efficacy. The salt form also contributes to improved stability during storage and transportation, ensuring that the compound remains viable for extended periods.

In the context of drug discovery, 2-(FLUOROMETHYL)PIPERAZINE Dihydrochloride has been employed as an intermediate in multi-step synthetic routes leading to more complex bioactive molecules. Its versatility as a building block allows chemists to introduce additional functional groups or modify existing ones, thereby tailoring the properties of the final product. This flexibility has been exploited in the design of molecules targeting neurological disorders, where precise modulation of receptor interactions is essential.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-(FLUOROMETHYL)PIPERAZINE Dihydrochloride interacts with biological targets. Molecular docking simulations and quantum mechanical calculations have provided insights into its binding mode with proteins, enabling rational design of analogs with improved potency and selectivity. These computational approaches complement traditional experimental methods, accelerating the drug discovery process.

The therapeutic potential of 2-(FLUOROMETHYL)PIPERAZINE Dihydrochloride extends beyond oncology. Emerging research suggests its utility in addressing inflammatory diseases and autoimmune conditions by modulating immune cell signaling pathways. The ability of piperazine derivatives to interact with G-protein coupled receptors (GPCRs) has been particularly well-documented, making them attractive candidates for developing treatments for conditions such as depression and anxiety.

From a synthetic chemistry perspective, 2-(FLUOROMETHYL)PIPERAZINE Dihydrochloride exemplifies the elegance of transition-metal-catalyzed reactions in constructing complex molecular architectures. Palladium-catalyzed cross-coupling reactions have been instrumental in introducing fluoromethyl groups into organic molecules, and this compound serves as a testament to their efficiency and scalability. Such methodologies are integral to modern drug synthesis, enabling access to structurally diverse libraries for high-throughput screening.

The safety profile of 2-(FLUOROMETHYL)PIPERAZINE Dihydrochloride is another critical consideration in its application. Preclinical studies have evaluated its toxicity and pharmacokinetic behavior in animal models, providing valuable data for assessing its suitability for human trials. These studies have generally shown that while piperazine derivatives can exhibit certain side effects at high doses, careful dosing regimens can mitigate such risks.

In conclusion,2-(FLUOROMETHYL)PIPERAZINE Dihydrochloride (CAS No. 116163-30-5) represents a compelling example of how structural modifications can yield compounds with enhanced therapeutic potential. Its unique combination of a fluoromethyl group with a piperazine core makes it a versatile tool for medicinal chemists striving to develop innovative treatments for various diseases. As research continues to uncover new applications and synthetic methodologies,2-(FLUOROMETHYL)PIPERAZINE Dihydrochloride is poised to remain at the forefront of pharmaceutical innovation.